11-DEOXY-11-METHYLENE PROSTAGLANDIN D2
11-DEOXY-11-METHYLENE PROSTAGLANDIN D2
Prostaglandin D2 (PGD2; Item No. 12010) is one of the five primary enzymatic prostaglandins derived directly from PGH2 (Item No. 17020). PGD2 is produced abundantly in the CSF by the lipocalin-type PGD synthase, and in the periphery by myeloid cells including mast cells and basophils by a second, leukocyte-type PGD synthase. PGD2 is chemically unstable, and its use and analysis is complicated by its short in vivo half-life. 11-deoxy-11-methylene PGD2 is a novel, chemically stable, isosteric analog of PGD2 wherein the 11-keto group is replaced by an exocyclic methylene. In the PGE series, the analogous modification leads to a stable, somewhat less potent agonist which embodies the same uterine stimulant and cervical ripening activities as the parent prostaglandin. However, 11-deoxy-11-methylene PGD2 has been reported by one group to be essentially without agonist activity on human platelets, a DP1 receptor assay. The CRTH2-receptor actions of 11-deoxy-11-methylene PGD2 are not yet reported.
Brand Name:
Vulcanchem
CAS No.:
100648-29-1
VCID:
VC0034503
InChI:
InChI=1S/C21H34O4/c1-3-4-7-10-17(22)13-14-18-16(2)15-20(23)19(18)11-8-5-6-9-12-21(24)25/h5,8,13-14,17-20,22-23H,2-4,6-7,9-12,15H2,1H3,(H,24,25)/b8-5-,14-13+/t17-,18-,19+,20-/m0/s1
SMILES:
CCCCCC(C=CC1C(C(CC1=C)O)CC=CCCCC(=O)O)O
Molecular Formula:
C21H34O4
Molecular Weight:
350.5 g/mol
11-DEOXY-11-METHYLENE PROSTAGLANDIN D2
CAS No.: 100648-29-1
Main Products
VCID: VC0034503
Molecular Formula: C21H34O4
Molecular Weight: 350.5 g/mol
| CAS No. | 100648-29-1 |
|---|---|
| Product Name | 11-DEOXY-11-METHYLENE PROSTAGLANDIN D2 |
| Molecular Formula | C21H34O4 |
| Molecular Weight | 350.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-3-methylidenecyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C21H34O4/c1-3-4-7-10-17(22)13-14-18-16(2)15-20(23)19(18)11-8-5-6-9-12-21(24)25/h5,8,13-14,17-20,22-23H,2-4,6-7,9-12,15H2,1H3,(H,24,25)/b8-5-,14-13+/t17-,18-,19+,20-/m0/s1 |
| Standard InChIKey | ROZAFJXVUNORLT-SFIVEXQWSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@@H]1[C@H]([C@H](CC1=C)O)C/C=C\CCCC(=O)O)O |
| SMILES | CCCCCC(C=CC1C(C(CC1=C)O)CC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(C(CC1=C)O)CC=CCCCC(=O)O)O |
| Appearance | Assay:≥98%A solution in methyl acetate |
| Description | Prostaglandin D2 (PGD2; Item No. 12010) is one of the five primary enzymatic prostaglandins derived directly from PGH2 (Item No. 17020). PGD2 is produced abundantly in the CSF by the lipocalin-type PGD synthase, and in the periphery by myeloid cells including mast cells and basophils by a second, leukocyte-type PGD synthase. PGD2 is chemically unstable, and its use and analysis is complicated by its short in vivo half-life. 11-deoxy-11-methylene PGD2 is a novel, chemically stable, isosteric analog of PGD2 wherein the 11-keto group is replaced by an exocyclic methylene. In the PGE series, the analogous modification leads to a stable, somewhat less potent agonist which embodies the same uterine stimulant and cervical ripening activities as the parent prostaglandin. However, 11-deoxy-11-methylene PGD2 has been reported by one group to be essentially without agonist activity on human platelets, a DP1 receptor assay. The CRTH2-receptor actions of 11-deoxy-11-methylene PGD2 are not yet reported. |
| Synonyms | 11-deoxy-11-methylene PGD2 |
| PubChem Compound | 5283095 |
| Last Modified | Nov 11 2021 |
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